Cas no 1003589-96-5 (Tert-Butyl 2-Hydroxy-8,9-Dihydro-5H-Pyrido[2,3-D]Azepine-7(6H)-Carboxylate)

• Product Name: Tert-Butyl 2-Hydroxy-8,9-Dihydro-5H-Pyrido[2,3-D]Azepine-7(6H)-Carboxylate
• CAS No: 1003589-96-5
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• MDL: MFCD20231157
• CID: 4558677
• PubChem ID: 58006297
• Update Time: 2024-11-04

Tert-Butyl 2-Hydroxy-8,9-Dihydro-5H-Pyrido[2,3-D]Azepine-7(6H)-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 2-Hydroxy-8,9-Dihydro-5H-Pyrido[2,3-D]Azepine-7(6H)-Carboxylate
• Tert-Butyl 2-Hydroxy-8,9-Dihydro-5H-Pyrido[2,3-D]Azepine-7(6H)-Carboxylate(WX140981)
• 7H-Pyrido[2,3-d]azepine-7-carboxylic acid, 1,2,5,6,8,9-hexahydro-2-oxo-, 1,1-dimethylethyl ester
• DB-144998
• SCHEMBL8055171
• tert-butyl 2-hydroxy-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-7-carboxylate
• MFCD20231157
• 7-Boc-6,7,8,9-tetrahydro-1H-pyrido[2,3-d]azepin-2(5H)-one
• tert-Butyl 2-oxo-5,6,8,9-tetrahydro-1H-pyrido[2,3-d]azepine-7-carboxylate
• 1003589-96-5
• CS-0036134
• W14845
• t-Butyl 2-hydroxy-8,9-dihydro-5H-pyrido[2,3-d]azepine-7(6H)-carboxylate
• tert-Butyl2-hydroxy-8,9-dihydro-5H-pyrido[2,3-d]azepine-7(6H)-carboxylate
• SY125417
• AS-73171
• AKOS027428781

• MDL： MFCD20231157
• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-8-6-10-4-5-12(17)15-11(10)7-9-16/h4-5H,6-9H2,1-3H3,(H,15,17)
• InChI Key： CFTTZKUQCVRCOW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2C=CC(=O)NC=2CC1

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų